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Compound of Interest

Compound Name: N-Desethylisotonitazene

CAS No.: 2732926-24-6

Cat. No.: B15810796

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical methodologies for the

structural elucidation of N-Desethylisotonitazene, a potent synthetic opioid of the 2-

benzylbenzimidazole class. The focus is on the application of mass spectrometry (MS) and

nuclear magnetic resonance (NMR) spectroscopy, which are pivotal techniques in the definitive

identification and characterization of novel psychoactive substances. While detailed mass

spectrometry data is available, specific NMR spectral data for N-Desethylisotonitazene is not

widely published; therefore, a generalized protocol for NMR analysis is provided.

Compound Overview
N-Desethylisotonitazene is a derivative of isotonitazene and has been identified as both a

metabolite and a clandestinely manufactured substance.[1][2] Its chemical structure is

characterized by a 2-benzylbenzimidazole core with a nitro group and an N-ethyl-ethanamine

substituent.
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Property Value Reference

IUPAC Name

N-ethyl-2-[[4-(1-

methylethoxy)phenyl]methyl]-5

-nitro-1H-benzimidazole-1-

ethanamine

[1]

Molecular Formula C₂₁H₂₆N₄O₃ [1][3]

Molecular Weight 382.46 g/mol [1]

Exact Mass [M+H]⁺ 383.2078 [4][5]

Mass Spectrometry (MS) Analysis
Mass spectrometry, particularly when coupled with chromatographic separation, is a

cornerstone for the identification of N-Desethylisotonitazene in various matrices. Techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-

Quadrupole Time-of-Flight Mass Spectrometry (LC-QTOF-MS) have been effectively

employed.[1][3]

GC-MS Data
GC-MS provides valuable information based on the retention time and the fragmentation

pattern of the molecule upon electron ionization.

Parameter Value Reference

Retention Time 9.06 min [3]

Note: Retention times are instrument and method-dependent and should be confirmed with a

certified reference standard.

Key Mass Fragments (m/z): While a full spectrum is not detailed in the provided results,

analysis of related nitazene compounds suggests that characteristic fragments would arise

from the cleavage of the ethylamine side chain and the benzyl group.

LC-QTOF-MS Data
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LC-QTOF-MS offers high-resolution mass accuracy, enabling the determination of the

elemental composition of the parent ion and its fragments.

Parameter Value Reference

Retention Time 6.81 min [3]

Precursor Ion [M+H]⁺ 383.2078 [4][5]

Collision Energy Spread 35 ± 15 eV [3]

MS/MS Scan Range 50-510 Da [3]

Observed Fragment Ions (m/z) for related compounds: Analysis of similar nitazenes indicates

that common product ions are derived from substitutions on the amine or benzyl moieties, with

fragments around m/z 100, 72, 44, and 107 being prevalent.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of

organic molecules, providing detailed information about the carbon-hydrogen framework.

Although it has been reported that synthetic N-Desethylisotonitazene was characterized by

NMR spectroscopy, specific chemical shift and coupling constant data are not publicly available

in the reviewed literature.[1] A general approach for its analysis is outlined below.

Expected ¹H and ¹³C NMR Spectral Features
Based on the known structure of N-Desethylisotonitazene, the following proton and carbon

environments are expected to be observed in the respective NMR spectra.
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Proton Environment (¹H

NMR)

Expected Chemical Shift

Range (ppm)
Expected Multiplicity

Aromatic Protons

(Benzimidazole & Phenyl

Rings)

6.8 - 8.5
Doublets, Doublet of Doublets,

Singlets

Isopropoxy CH 4.5 - 4.7 Septet

Benzyl CH₂ ~4.2 Singlet

N-CH₂-CH₂-N 2.8 - 4.5 Triplets

Ethyl N-CH₂ 2.6 - 2.8 Quartet

Ethyl CH₃ 1.0 - 1.2 Triplet

Isopropoxy CH₃ 1.2 - 1.4 Doublet

Carbon Environment (¹³C NMR) Expected Chemical Shift Range (ppm)

Aromatic & Benzimidazole Carbons 105 - 160

C=N (Benzimidazole) ~155

Isopropoxy CH ~70

N-CH₂ Carbons 40 - 55

Benzyl CH₂ ~35

Ethyl CH₂ ~48

Ethyl CH₃ ~15

Isopropoxy CH₃ ~22

Experimental Protocols
Sample Preparation

For GC-MS and LC-QTOF-MS: Samples are typically prepared by dilution in a suitable

solvent such as methanol.[3] For LC-MS analysis, a further dilution in the mobile phase may
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be required.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)
The following protocol is based on methodology reported by the Center for Forensic Science

Research and Education (CFSRE).[3]

Instrument: Agilent 5975 Series GC/MSD System or equivalent.

Column: Agilent J&W DB-1 (12 m x 200 µm x 0.33 µm) or similar non-polar column.

Carrier Gas: Helium at a constant flow of 1.46 mL/min.

Injection: 1 µL, splitless mode at 265 °C.

Oven Program: Initial temperature of 50 °C held for 0 min, then ramped at 30 °C/min to 340

°C and held for 2.3 min.

MS Transfer Line: 300 °C.

MS Source: 230 °C (Electron Ionization at 70 eV).

MS Quadrupole: 150 °C.

Scan Range: 40-550 m/z.

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)
The following protocol is based on methodology reported by the CFSRE.[3]

Instrument: Sciex TripleTOF® 5600+ with a Shimadzu Nexera XR UHPLC or equivalent.

Column: Phenomenex® Kinetex C18 (50 mm x 3.0 mm, 2.6 µm) or similar reversed-phase

column.

Mobile Phase A: 10 mM Ammonium formate (pH 3.0).

Mobile Phase B: 50:50 Methanol/Acetonitrile.
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Gradient: Start with 95% A, ramp to 5% A over 13 minutes, then return to initial conditions at

15.5 minutes.

Flow Rate: 0.4 mL/min.

Column Temperature: 30 °C.

Source Temperature: 600 °C.

Injection Volume: 10 µL.

QTOF Parameters:

TOF MS Scan Range: 100-510 Da.

Fragmentation: Collision Energy Spread of 35 ± 15 eV.

MS/MS Scan Range: 50-510 Da.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Generalized Protocol)

Instrument: 400 MHz (or higher) NMR spectrometer.

Sample Preparation: Dissolve 5-10 mg of the reference standard in approximately 0.6 mL of

a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD).

Experiments:

¹H NMR: Acquire a standard proton spectrum to identify the chemical shifts, multiplicities,

and integrals of all proton signals.

¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the chemical shifts of all

unique carbon atoms.

2D NMR (COSY, HSQC, HMBC): Perform these experiments as needed to establish

connectivity between protons and carbons, which is crucial for unambiguous assignment

of all signals and final structure confirmation.
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Analytical Workflow
The following diagram illustrates a typical workflow for the structural elucidation of N-
Desethylisotonitazene.

Analytical Workflow for N-Desethylisotonitazene Elucidation
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Caption: Workflow for the structural analysis of N-Desethylisotonitazene.

Conclusion
The structural elucidation of N-Desethylisotonitazene relies on a combination of advanced

analytical techniques. High-resolution mass spectrometry provides the initial identification and

elemental composition, while GC-MS offers a robust screening method. For unequivocal

structure confirmation and to distinguish it from potential isomers, NMR spectroscopy is

indispensable. The methodologies and data presented in this guide serve as a foundational

resource for laboratories involved in the analysis of novel synthetic opioids. The use of certified

reference materials is paramount for the validation of these analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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